Cas no 660856-47-3 (Benzonitrile, 3-[[5-[3-(trifluoromethyl)benzoyl]-2-thiazolyl]amino]-)

Benzonitrile, 3-[[5-[3-(trifluoromethyl)benzoyl]-2-thiazolyl]amino]- structure
660856-47-3 structure
Product Name:Benzonitrile, 3-[[5-[3-(trifluoromethyl)benzoyl]-2-thiazolyl]amino]-
CAS No:660856-47-3
MF:C18H10F3N3OS
MW:373.351712703705
CID:1702720
Update Time:2024-08-31

Benzonitrile, 3-[[5-[3-(trifluoromethyl)benzoyl]-2-thiazolyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-[[5-[3-(trifluoromethyl)benzoyl]-2-thiazolyl]amino]-
    • Inchi: 1S/C18H10F3N3OS/c19-18(20,21)13-5-2-4-12(8-13)16(25)15-10-23-17(26-15)24-14-6-1-3-11(7-14)9-22/h1-8,10H,(H,23,24)
    • InChI Key: YKPSKZPQYSYDEZ-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=CC(NC2=NC=C(C(=O)C3=CC=CC(C(F)(F)F)=C3)S2)=C1

Computed Properties

  • Exact Mass: 373.0498

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • Boiling Point: 507.5±60.0 °C(Predicted)
  • PSA: 65.78
  • pka: 1.20±0.10(Predicted)
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